Cas no 2092045-92-4 (1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-6-(1-methylethyl)-)

• Product Name: 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-6-(1-methylethyl)-
• CAS No: 2092045-92-4
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5296091
• Update Time: 2025-06-11

1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-6-(1-methylethyl)-

• Inchi： 1S/C11H17N3O2/c1-7(2)14-5-4-8-9(6-14)13(3)12-10(8)11(15)16/h7H,4-6H2,1-3H3,(H,15,16)
• InChI Key： ICEFWIIKMMXXIG-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)CCC2C(C(O)=O)=NN(C)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-6-(1-methylethyl)-

Introduction to 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-6-(1-methylethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2092045-92-4, identified as 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-6-(1-methylethyl), represents a fascinating molecule with a rich structural framework that has garnered considerable attention in the field of chemical biology and drug discovery. This heterocyclic compound belongs to the pyrazolopyridine class, a scaffold that has been extensively explored for its potential pharmacological properties. The unique arrangement of nitrogen atoms within its core structure imparts distinctive electronic and steric properties, making it a valuable candidate for further investigation.

The structural complexity of 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-6-(1-methylethyl) is not merely a matter of academic interest; it translates into practical implications for medicinal chemistry. The presence of multiple chiral centers and functional groups offers a high degree of variability in derivative synthesis, enabling the exploration of diverse biological activities. This flexibility has been leveraged in recent years to develop novel compounds with therapeutic potential.

Recent advancements in computational chemistry have enhanced our ability to predict the biological behavior of such molecules. By integrating molecular docking studies with quantum mechanical calculations, researchers can now design derivatives of 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-6-(1-methylethyl) that are optimized for specific interactions with biological targets. This approach has been particularly fruitful in the development of small-molecule inhibitors for enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

In the realm of oncology, pyrazolopyridine derivatives have shown promise as inhibitors of kinases and other enzymes that drive tumor growth. The compound in question has been investigated for its potential to disrupt signaling pathways critical to cancer cell proliferation. Preliminary studies have indicated that it can modulate the activity of tyrosine kinases, which are often overexpressed in various malignancies. This capability makes it an attractive starting point for the development of targeted therapies.

The synthesis of 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-6-(1-methylethyl) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazolopyridine core. Subsequent functionalization steps introduce the carboxylic acid group and other substituents at strategic positions within the molecule. These synthetic routes have been refined over time to improve yield and purity, ensuring that researchers have access to high-quality material for their studies.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential and safety profile. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to gain detailed insights into its metabolic pathways. This information is vital for designing derivatives that exhibit improved bioavailability and reduced toxicity.

One particularly intriguing aspect of 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-6-(1-methylethyl) is its ability to interact with biological macromolecules in ways that can be harnessed for therapeutic purposes. For instance，its binding affinity for certain proteins has been exploited to develop probes for use in biochemical assays. These probes help researchers understand the function of target proteins and identify new drug candidates more efficiently.

The compound’s structural features also make it a suitable candidate for developing photoactivatable probes. These probes can be used to study dynamic processes within cells by linking fluorescence or other detectable markers to specific residues on target proteins. Such tools have revolutionized cell biology research by providing real-time visualization of molecular interactions at the cellular level.

Another area where this compound has found utility is in materials science. The rigid heterocyclic core provides a stable framework that can be modified with various functional groups to create materials with unique properties. For example，polymers incorporating pyrazolopyridine units have been investigated for their potential as biodegradable scaffolds in tissue engineering applications.

The interdisciplinary nature of research involving 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro,1-methyl,6-(1-methylethyl) underscores its versatility and importance across multiple scientific disciplines. Chemists contribute by designing synthetic strategies，biologists explore its interactions with living systems，and computer scientists develop algorithms to predict its behavior more accurately. This collaborative approach is essential for translating laboratory discoveries into tangible benefits for society.

In conclusion，the study of CAS no 2092045 continues to yield valuable insights into both fundamental chemical principles and potential therapeutic applications。 Its unique structural features make it a versatile scaffold for drug discovery，while its complex chemistry offers numerous opportunities for innovation。 As research progresses，it is likely that new derivatives will emerge with enhanced efficacy and selectivity，opening up new avenues for treating human diseases。